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Compound of Interest

Compound Name: Z-D-Val-Lys(Z)-OH

CAS No.: 1436-71-1

Cat. No.: B576426 Get Quote

Chemical Profile & Hazard Identification
Z-D-Val-Lys(Z)-OH is a protected dipeptide derivative used primarily in peptide synthesis and

enzyme inhibition studies.[1][2] Its structural features—specifically the Benzyloxycarbonyl (Z or

Cbz) protecting groups on the N-terminus and the Lysine side chain—dictate its chemical

behavior and waste classification.[1][2]
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Property Specification Relevance to Disposal

Chemical Name

N-alpha-Benzyloxycarbonyl-D-

Valyl-N-epsilon-

Benzyloxycarbonyl-L-Lysine

Defines waste stream as

Nitrogen-containing Organic.

[1][2]

Molecular Structure
Hydrophobic (2x Cbz groups),

Acidic (Free C-terminal COOH)

Low water solubility; requires

organic solvent for cleaning.[1]

[2]

Physical State
White to off-white crystalline

powder

Dust explosion hazard;

inhalation risk.[1][2]

Solubility

Soluble in DMSO, DMF,

Methanol; Sparingly soluble in

water

Disposal often involves organic

solvent waste streams.[1][2]

Combustibility Combustible Solid (Class 11)
Suitable for high-temperature

incineration.[1][2]

Hazard Assessment (GHS Classification)
While specific toxicological data for this exact sequence may be limited, it must be handled

according to the "Universal Precaution" principle for bioactive peptides.[1][2]

Signal Word: WARNING

Potential Hazards:

H315/H319: Causes skin and serious eye irritation.[1][2]

H335: May cause respiratory irritation (inhalation of dust).[1][2][3]

Aquatic Toxicity: Z-protected amino acids (e.g., Z-Lys-OH) are often classified as WGK 3

(Severe hazard to waters), mandating strict non-sewer disposal.[1][2]

Pre-Disposal Logistics
Before disposal, the waste must be segregated and labeled.[1][2][4] This prevents cross-

contamination and ensures compliance with RCRA (Resource Conservation and Recovery Act)
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or local equivalents.[1][2]

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 respirator or P100 filter (if handling bulk powder outside a fume hood).[1][2]

Dermal: Nitrile gloves (Double gloving recommended for DMSO solutions).[1][2]

Ocular: Chemical splash goggles (Standard safety glasses are insufficient for powders).[1][2]

Waste Segregation Logic
Stream A (Solid Waste): Pure Z-D-Val-Lys(Z)-OH powder, contaminated weighing boats,

solid spill debris.[1][2]

Stream B (Non-Halogenated Organic Liquid): Solutions in DMSO, DMF, Methanol, or

Acetonitrile.[1][2]

Stream C (Halogenated Liquid): Solutions containing DCM (Dichloromethane) or Chloroform.

[1][2]

Stream D (Aqueous):Only if the concentration is negligible (<0.1%) and local regulations

permit (Rarely applicable for Z-peptides due to aquatic toxicity).[1][2]

Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Substance
Objective: Safely contain and discard pure or expired powder.

Containment: Transfer the substance into a wide-mouth, high-density polyethylene (HDPE)

jar.

Scientific Rationale: HDPE is resistant to the acidic nature of the free carboxyl group and

prevents leaching.[1][2]

Labeling: Affix a hazardous waste label.
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Required Fields: "Hazardous Waste," Chemical Name (Z-D-Val-Lys(Z)-OH), Hazard Class

(Irritant, Organic), Start Date.[1][2]

Secondary Containment: Place the HDPE jar into a clear plastic secondary bag (zip-lock) to

contain potential dust leakage.

Transfer: Move to the laboratory's Satellite Accumulation Area (SAA).

Final Disposition: High-temperature incineration via a licensed chemical waste contractor.

Protocol B: Disposal of Liquid Solutions (HPLC
Waste/Mother Liquors)
Objective: Prevent precipitation in waste lines and ensure solvent compatibility.

Solvent Identification: Determine the primary solvent.[1][2]

Check: If DMSO/DMF/MeOH

Non-Halogenated Waste.[1][2]

Check: If DCM/Chloroform

Halogenated Waste.[1][2]

Compatibility Check: Ensure the waste container does NOT contain oxidizing agents (e.g.,

nitric acid, peroxides).[1][2]

Risk:[2][5] Z-groups contain aromatic rings which can react exothermically with strong

oxidizers.[1][2]

Transfer: Pour slowly into the appropriate carboy using a funnel.

Self-Validating Step: Observe for immediate precipitation or heat generation.[1][2] If the

solution turns cloudy, stop immediately; the waste stream may be incompatible (e.g., high

water content causing Z-peptide precipitation).[1][2]
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Rinsing: Rinse the original vessel with a small volume of the same solvent and add to the

waste.[1][2]

Protocol C: Spill Cleanup (Emergency Procedure)
Isolate: Evacuate the immediate area if a dust cloud is formed.[1][2]

Protect: Don full PPE including respiratory protection.[1][2]

Contain: Cover the spill with a damp paper towel (to prevent dust aerosolization).[1][2]

Collect: Sweep up the damp material and place it in a Solid Hazardous Waste container.

Decontaminate: Clean the surface with 70% Ethanol or Isopropanol.[1][2]

Note: Do not use bleach immediately, as it may react with amine traces if deprotection

occurs.[1][2]

Operational Decision Workflow
The following diagram illustrates the logical decision tree for disposing of Z-D-Val-Lys(Z)-OH,

ensuring the material ends up in the correct waste stream.
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Caption: Decision tree for segregating Z-D-Val-Lys(Z)-OH waste streams based on physical

state and solvent composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Z-D-Lys-OH
https://www.caymanchem.com/product/30460/z-lys-oh
https://pubchem.ncbi.nlm.nih.gov/compound/Z-D-Lys-OH
https://www.caymanchem.com/product/30460/z-lys-oh
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/359793
https://pubchem.ncbi.nlm.nih.gov/compound/7017997
https://pubchem.ncbi.nlm.nih.gov/compound/Z-D-Lys-OH
https://www.caymanchem.com/product/30460/z-lys-oh
https://pubchem.ncbi.nlm.nih.gov/compound/Z-D-Lys-OH
https://www.caymanchem.com/product/30460/z-lys-oh
https://biovera.com.au/research-insights/peptide-safety
https://biovera.com.au/
https://www.benchchem.com/product/b576426?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Z-D-Lys-OH
https://www.caymanchem.com/product/30460/z-lys-oh
https://www.peptide.com/custdocs/MSDS%20AZK105%20Z-Lys(Boc)-OH%20DCHA.pdf
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://biovera.com.au/research-insights/peptide-safety
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/359793
https://www.benchchem.com/product/b576426#z-d-val-lys-z-oh-proper-disposal-procedures
https://www.benchchem.com/product/b576426#z-d-val-lys-z-oh-proper-disposal-procedures
https://www.benchchem.com/product/b576426#z-d-val-lys-z-oh-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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